1,4-Dinitrobenzene
1,4-Dinitrobenzene
Dinitrobenzene is commonly used in industrial explosives containing ammonium nitrate. 1,4-Dinitrobenzene forms negative molecular ion M-· by electron capture or charge exchange.
1,4-dinitrobenzene is a dinitrobenzene carrying nitro groups at positions 1 and 4.
P-dinitrobenzene is a colorless to yellow solid. Sinks and mixes slowly with water. (USCG, 1999)
1,4-dinitrobenzene is a dinitrobenzene carrying nitro groups at positions 1 and 4.
P-dinitrobenzene is a colorless to yellow solid. Sinks and mixes slowly with water. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
100-25-4
VCID:
VC21008714
InChI:
InChI=1S/C6H4N2O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C6H4(NO2)2
C6H4N2O4
C6H4N2O4
C6H4N2O4
C6H4N2O4
Molecular Weight:
168.11 g/mol
1,4-Dinitrobenzene
CAS No.: 100-25-4
Cat. No.: VC21008714
Molecular Formula: C6H4(NO2)2
C6H4N2O4
C6H4N2O4
Molecular Weight: 168.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dinitrobenzene is commonly used in industrial explosives containing ammonium nitrate. 1,4-Dinitrobenzene forms negative molecular ion M-· by electron capture or charge exchange. 1,4-dinitrobenzene is a dinitrobenzene carrying nitro groups at positions 1 and 4. P-dinitrobenzene is a colorless to yellow solid. Sinks and mixes slowly with water. (USCG, 1999) |
|---|---|
| CAS No. | 100-25-4 |
| Molecular Formula | C6H4(NO2)2 C6H4N2O4 C6H4N2O4 |
| Molecular Weight | 168.11 g/mol |
| IUPAC Name | 1,4-dinitrobenzene |
| Standard InChI | InChI=1S/C6H4N2O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H |
| Standard InChI Key | FYFDQJRXFWGIBS-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | 570.2 °F at 760 mm Hg (USCG, 1999) 297.0 °C 297 °C 299 °C 570°F |
| Colorform | White crystals Colorless to yellow monoclinic needles Pale white or yellow, crystalline or solid. |
| Flash Point | 302 °F (USCG, 1999) 150 °C |
| Melting Point | 343.4 °F (USCG, 1999) 174.0 °C 174 °C 173-174 °C 343°F |
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